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Technical Support Center: Velp Refrigerated
Incubators
This technical support center provides troubleshooting guidance and answers to frequently

asked questions to help you maintain a stable temperature in your Velp refrigerated incubator,

ensuring the integrity of your research, experiments, and drug development processes.

Troubleshooting Guides
This section offers step-by-step solutions to common temperature-related issues.

Issue 1: My incubator's temperature is fluctuating
outside the set range.
Answer: Temperature fluctuations can compromise experimental results. Follow these steps to

diagnose and resolve the issue.

Initial Checks:

Check the Door Seal: Ensure the incubator door is closing properly and that the gasket

provides a complete seal. A poor seal can lead to an exchange of air with the environment,

causing temperature instability.[1][2]

Ensure Proper Air Circulation:
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External: Make sure there are a few inches of space around the incubator for adequate air

circulation; do not push it directly against a wall or other equipment.[1][2]

Internal: Avoid overcrowding the incubator. Do not place items directly against the back

wall or in a way that blocks the internal fan, as this can impede airflow and create

temperature variations.[3]

Check for Ice Buildup: In refrigerated units, ice accumulation on the evaporator can act as an

insulator and hinder the compressor's performance, leading to insufficient cooling.[2] If you

observe ice, defrost the unit according to the manufacturer's instructions. Limiting door

openings can help reduce moisture entry and subsequent ice formation.[2]

Review Sample Placement: Do not place samples with a temperature higher than the

ambient room temperature inside the incubator, as this can cause the internal temperature to

rise.[3] Also, avoid placing items too close to the internal temperature probe, which can lead

to inaccurate readings.[3]

Minimize Door Openings: Frequent opening of the incubator door will inevitably lead to

temperature oscillations and increased energy consumption.[3]

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for temperature fluctuations.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1166048?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue 2: The incubator is not reaching the set
temperature.
Answer: If your incubator is failing to reach the desired temperature, it could be due to several

factors, from simple setup issues to mechanical problems.

Allow for Stabilization: After turning on the incubator, changing the setpoint, or opening the

door, allow sufficient time for the internal temperature to stabilize.[1]

Check Temperature Protection Settings: Some incubators have over-temperature and under-

temperature protection settings. If these are set incorrectly, they can prevent the incubator

from reaching the desired temperature.[1][2]

Verify Calibration: If the incubator's display reading does not match that of a calibrated,

independent thermometer, a calibration may be necessary.[1][2]

Mechanical Failure: If the unit is not heating or cooling at all, there might be a more serious

issue, such as a broken heating element or a malfunctioning compressor.[1][2] In such

cases, it is advisable to contact Velp technical support.

Issue 3: The incubator's temperature alarm is activated.
Answer: Velp incubators are equipped with alarm systems to alert users to significant

temperature deviations. The meaning of the alarm codes can be found in your user manual.

For the FOC 120E Connect, common alarm codes include:

AL1: Internal temperature is too low.

AL2: Internal temperature is too high.

AL3: The internal probe is broken.

AL4: The time to reach the setpoint is too long.

AL5: There is a large internal temperature variation.[4]

To address an alarm, first, try restarting the instrument. If the alarm persists, you should contact

Velp's technical service department.[4]
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Data Presentation: Velp Refrigerated Incubator
Specifications
The table below summarizes key quantitative data for various Velp refrigerated incubator

models.

Feature FOC 120E Connect FOC 215E FTC 120

Temperature Range 3.0 to 50.0 °C[4] 3 to 50°C[5] 20 °C (constant)[6]

Internal Temperature

Stability
± 0.5 °C[4] ±0.5°C[5] ± 0.5 C°[6]

Internal Temperature

Homogeneity
± 0.5 °C[4] - ± 0.5 C°[6]

Display Resolution 0.1 °C[4] - -

Internal Volume 109 liters[4] 215 L[5] 120 liters[6]

Experimental Protocols
Protocol 1: Temperature Calibration
Objective: To ensure the temperature displayed on the incubator corresponds accurately to the

actual internal temperature.

Materials:

Calibrated reference thermometer with a valid calibration certificate.[7]

Glycerol or other suitable liquid for the thermometer probe.

Methodology:

Place the probe of the calibrated reference thermometer in the center of the incubator. To

buffer against rapid fluctuations from door openings, you can insert the probe into a flask of

glycerol.
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Allow the incubator to run at the desired setpoint for at least 2-3 hours to ensure the

temperature has stabilized.[8]

Record the temperature reading from the incubator's display and the reference thermometer.

The difference between the two readings should not exceed the specified tolerance (e.g.,

±1°C).[9]

If the deviation is outside the acceptable range, adjust the incubator's calibration settings as

described in the user manual. For the FOC 120E, this can be done via the "CAL" menu.[10]

Repeat the measurement after the adjustment to confirm that the incubator is now correctly

calibrated.

Document all calibration activities, including the date, the reference thermometer used, the

readings before and after adjustment, and the person who performed the calibration.

Protocol 2: Temperature Uniformity Mapping
Objective: To determine if the temperature is consistent across all areas of the incubator

chamber.

Materials:

Multiple calibrated temperature data loggers (a minimum of 9 is often recommended for

smaller incubators).[11]

Methodology:

Develop a mapping plan, outlining the number and placement of the data loggers.[7]

Place the data loggers in a grid pattern within the incubator, ensuring all corners and the

center are covered at different heights (top, middle, and bottom shelves).[12]

Set the data loggers to record the temperature at regular intervals (e.g., every 1-5 minutes)

for a specified duration (e.g., 24 hours).[12]
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Run the incubator at the desired setpoint with the chamber loaded as it would be in normal

use to simulate real-world conditions.[12]

After the mapping period, retrieve the data from the loggers.

Analyze the data to identify any "hot" or "cold" spots and to determine if the temperature at

all locations remains within the required specifications (e.g., setpoint ±2°C).

If significant variations are found, consider rearranging the contents of the incubator to

improve airflow or servicing the unit's circulation fan.

FAQs
Q1: How often should I calibrate my Velp refrigerated incubator?

A1: It is generally recommended to calibrate your incubator at least once a year.[2] However,

more frequent calibration may be necessary depending on your laboratory's standard operating

procedures, regulatory requirements, or if you observe any temperature inconsistencies.

Q2: What could cause a discrepancy between the incubator's temperature display and my own

thermometer?

A2: This could be due to a need for calibration of either the incubator or your thermometer.[1]

Ensure your thermometer is properly calibrated. If it is, then your incubator may require

calibration. Also, allow ample time for the temperature to stabilize before taking readings.[1]

Q3: Can the ambient room temperature affect my incubator's performance?

A3: Yes, the external environment can impact the incubator's ability to maintain a stable internal

temperature.[8] Avoid placing the incubator in areas with significant temperature fluctuations, in

direct sunlight, or near heating or cooling vents.[8]

Q4: What is the "Auto-Tuning" feature on some Velp incubators?

A4: The Auto-Tuning thermoregulation system is designed to ensure optimal thermal

homogeneity and stability (±0.5°C). It continuously monitors the internal temperature and

adjusts the heating and cooling elements to maintain the setpoint with high precision.
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Q5: Where can I find the instruction manual for my Velp incubator?

A5: Instruction manuals for Velp products can typically be downloaded from the official Velp

Scientifica website.[13]

Potential Causes

Effects on Temperature Stability

Poor Door Seal

Temperature Fluctuations Failure to Reach Setpoint

Blocked Airflow Ice BuildupAmbient Temperature Fluctuations Calibration Drift

Inaccurate Temperature Reading
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Caption: Relationship between causes and effects on temperature stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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